1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine

• IUPAC Name: 1-(4-chlorophenyl)-4-(4-methylpiperazin-1-yl)pyrazolo[3,4-d]pyrimidine
• InChI: InChI=1S/C16H17ClN6/c1-21-6-8-22(9-7-21)15-14-10-20-23(16(14)19-11-18-15)13-4-2-12(17)3-5-13/h2-5,10-11H,6-9H2,1H3
• InChI Key: LUYOZJXKSDIIJL-UHFFFAOYSA-N
• Canonical SMILES: CN1CCN(CC1)C2=NC=NC3=C2C=NN3C4=CC=C(C=C4)Cl
• Molecular Formula: C16H17ClN6
• Molecular Weight: 328.80 g/mol

Description

1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine is a chemical compound that has been the subject of scientific research due to its potential pharmacological properties. This compound is a pyrazolopyrimidine derivative that has been synthesized and studied for its ability to interact with various biological targets.

Mechanism of Action

The mechanism of action of 1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine is not fully understood. However, it has been shown to modulate the activity of various biological targets by binding to specific sites and altering their function. This compound has been reported to act as an agonist or antagonist depending on the target and the specific site of interaction.
Biochemical and Physiological Effects:
1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine has been shown to have various biochemical and physiological effects. It has been reported to modulate the activity of ion channels, enzymes, and receptors. This compound has also been shown to have anti-inflammatory, analgesic, and anti-cancer properties.

Advantages and Limitations for Lab Experiments

The advantages of using 1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine in lab experiments include its ability to interact with various biological targets and its potential therapeutic applications. However, the limitations include its complex synthesis method and the need for further studies to fully understand its mechanism of action.

Future Directions

There are several future directions for the study of 1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine. These include:
1. Investigation of its potential as a therapeutic agent for cancer, inflammation, and neurological disorders.
2. Study of its mechanism of action to better understand its interactions with biological targets.
3. Development of new synthetic methods to improve the yield and purity of the compound.
4. Exploration of its potential as a tool for the study of ion channels, enzymes, and receptors.
5. Investigation of its pharmacokinetic properties to optimize its use as a therapeutic agent.

Synthesis Methods

The synthesis of 1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine has been reported in several scientific publications. The most common method involves the reaction of 4-chlorophenyl hydrazine with 4-methyl-1-piperazinecarboxaldehyde followed by cyclization with ethyl acetoacetate. The resulting product is then further processed to obtain the final compound.

Scientific Research Applications

1-(4-chlorophenyl)-4-(4-methyl-1-piperazinyl)-1H-pyrazolo[3,4-d]pyrimidine has been extensively studied for its potential pharmacological properties. It has been shown to interact with various biological targets such as G protein-coupled receptors, ion channels, and enzymes. This compound has also been investigated as a potential therapeutic agent for various diseases such as cancer, inflammation, and neurological disorders.